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Compound of Interest

Methyl 2-(N-
Compound Name:
methylformamido)acetate

Cat. No.: B1596403

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, immediate safety and logistical information for the proper
disposal of Methyl 2-(N-methylformamido)acetate, ensuring compliance with hazardous
waste regulations and promoting a safe laboratory environment.

While a specific Safety Data Sheet (SDS) for Methyl 2-(N-methylformamido)acetate was not
identified, this guide synthesizes data from SDSs of structurally similar compounds, namely N-
Methylformamide and Methyl acetate, along with general chemical waste disposal regulations

to provide a comprehensive operational plan.

Hazard Profile and Safety Summary

Based on the analysis of related compounds, Methyl 2-(N-methylformamido)acetate is
anticipated to present a combination of hazards. N-Methylformamide is classified as harmful in
contact with skin and may damage an unborn child.[1][2] Methyl acetate is highly flammable,
causes serious eye irritation, and may cause drowsiness or dizziness.[3][4][5][6][7] Therefore, it
is imperative to handle Methyl 2-(N-methylformamido)acetate with extreme caution, utilizing
appropriate personal protective equipment (PPE) and working in a well-ventilated area.

Quantitative Data Summary from Related Compounds:
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Parameter N-Methylformamide Methyl Acetate
CAS Number 123-39-7 79-20-9
GHS Pictograms Health Hazard, Harmful Flame, Irritant

H312: Harmful in contact with

H225: Highly flammable liquid

and vaporH319: Causes

Hazard Statements skinH360D: May damage the ] o
) serious eye irritationH336: May
unborn child ] o
cause drowsiness or dizziness
Signal Word Danger Danger

Detailed Disposal Protocol

The disposal of Methyl 2-(N-methylformamido)acetate must be managed as hazardous
waste, adhering to both federal and local regulations.[8][9][10][11][12] The following step-by-

step protocol outlines the recommended procedure for its

disposal.

Experimental Protocol: Waste Neutralization and Disposal

» Waste Identification and Segregation:

o Characterize the waste stream containing Methyl 2-(N-methylformamido)acetate. It is

crucial to identify all constituents of the waste.

o Segregate the waste from other incompatible chemical waste streams to prevent

dangerous reactions. Amide-containing waste should be kept separate from strong acids

and bases.[13]
» Personal Protective Equipment (PPE):

o Before handling the waste, all personnel must be eq

including:

uipped with appropriate PPE,

= Chemical-resistant gloves (e.g., nitrile or chloroprene).

» Safety goggles and a face shield.
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» A flame-resistant laboratory coat.[14][15]

e Waste Collection and Storage:

o Collect the waste in a designated, properly labeled, and sealed container. The container
must be compatible with the chemical properties of the waste.

o Store the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition and incompatible materials.[6][14]

o The storage area should be a designated satellite accumulation area for hazardous waste.

o Waste Treatment (if applicable and permissible):

o On-site treatment of hazardous waste without a permit is generally not allowed.[10]
However, neutralization of small quantities as the final step of an experiment may be
permissible under specific laboratory safety protocols.

o If neutralization is a part of the experimental procedure, it should be done with extreme
caution, ensuring proper ventilation and temperature control. Due to the amide and ester
functional groups, hydrolysis with a mild acid or base could be a potential degradation
method, but this must be evaluated on a case-by-case basis by qualified personnel.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

o Provide the EHS office with a complete and accurate description of the waste, including its
chemical composition and any known hazards.

o The waste will be transported by a licensed hazardous waste transporter to a permitted
Treatment, Storage, and Disposal Facility (TSDF).[8][10]

e Documentation:

o Maintain a detailed record of the waste generated, including the quantity, composition, and
date of generation.
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o Ensure that the hazardous waste manifest, which tracks the waste from "cradle-to-grave,”
is correctly filled out and signed.[10][11]

Disposal Decision Pathway

The following diagram illustrates the logical workflow for the proper disposal of Methyl 2-(N-
methylformamido)acetate.
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Start: Methyl 2-(N-methylformamido)acetate Waste Generated

Characterize Waste Stream

(Identify all components)

Is the waste mixed with other chemicals?

Segregate from Incompatible Waste

(e.g., strong acids, bases) No

Collect in a Labeled, Sealed,
Compatible Container

Store in Designated Satellite
Accumulation Area

Contact Environmental Health & Safety (EHS)
for Disposal Pickup

Complete Hazardous Waste Manifest

Waste Transported by Licensed Hauler to a
Permitted Treatment, Storage, and Disposal Facility (TSDF)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 2-(N-methylformamido)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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